N-cyclohexyl-2-(4-isobutylphenyl)propanimidamide

• Molecular Formula: C19H30N2
• Molecular Weight: 286.5 g/mol
• IUPAC Name: N//'-cyclohexyl-2-[4-(2-methylpropyl)phenyl]propanimidamide
• InChI: InChI=1S/C19H30N2/c1-14(2)13-16-9-11-17(12-10-16)15(3)19(20)21-18-7-5-4-6-8-18/h9-12,14-15,18H,4-8,13H2,1-3H3,(H2,20,21)
• InChI Key: KQDKZOYPNSBQSV-UHFFFAOYSA-N
• SMILES: CC(C)CC1=CC=C(C=C1)C(C)C(=NC2CCCCC2)N

Description

N-cyclohexyl-2-(4-isobutylphenyl)propanimidamide, also known as CPI-455, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of imidamide compounds and is known for its ability to selectively inhibit the activity of certain enzymes in the human body.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-(4-isobutylphenyl)propanimidamide involves the selective inhibition of LSD1 and HDAC1 enzymes. These enzymes are involved in the regulation of gene expression by modifying the structure of chromatin, the complex of DNA and proteins that make up chromosomes. By inhibiting these enzymes, this compound can alter the expression of genes that are involved in cell growth and proliferation, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on cancer cell growth and proliferation. In preclinical studies, it has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer. It has also been shown to induce cell death in cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-2-(4-isobutylphenyl)propanimidamide is its selectivity for LSD1 and HDAC1 enzymes, which makes it a promising candidate for cancer therapy. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo. Additionally, further research is needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several potential future directions for the research and development of N-cyclohexyl-2-(4-isobutylphenyl)propanimidamide. One area of future research could involve the development of more water-soluble formulations of this compound, which would make it easier to administer in vivo. Another area of future research could involve the identification of biomarkers that can predict the response of cancer cells to this compound, which would help to identify patients who are most likely to benefit from this therapy. Additionally, further research is needed to determine the long-term safety and efficacy of this compound in clinical trials.

Synthesis Methods

The synthesis of N-cyclohexyl-2-(4-isobutylphenyl)propanimidamide involves the reaction of 4-isobutylbenzaldehyde with cyclohexylamine in the presence of acetic acid. The resulting product is then subjected to a series of reactions involving the use of various reagents, such as triethylamine, acetic anhydride, and hydrochloric acid. The final product is obtained as a white crystalline solid with a high degree of purity.

Scientific Research Applications

N-cyclohexyl-2-(4-isobutylphenyl)propanimidamide has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to selectively inhibit the activity of certain enzymes, such as lysine-specific demethylase 1A (LSD1) and histone deacetylase 1 (HDAC1), which play a crucial role in the regulation of gene expression. This selective inhibition has been shown to have a significant impact on the growth and proliferation of cancer cells, making this compound a promising candidate for cancer therapy.